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Compound of Interest

Compound Name: Neochlorogenic acid methyl ester

Cat. No.: B15566799 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed, step-by-step procedure for the safe disposal of neochlorogenic
acid methyl ester, ensuring compliance with general safety protocols and environmental

regulations.

Pre-Disposal Safety and Handling Precautions
Before beginning the disposal process, it is essential to handle neochlorogenic acid methyl
ester with appropriate personal protective equipment (PPE). Based on safety data for similar

compounds, neochlorogenic acid is harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation[1].

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Protective gloves[1].

Skin and Body Protection: Impervious clothing to prevent skin exposure[1].

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated[1].

Ensure that an eyewash station and safety shower are readily accessible[1].
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Step-by-Step Disposal Procedure
The disposal of neochlorogenic acid methyl ester must be carried out in accordance with

national and local regulations. Do not mix it with other waste and leave the chemical in its

original container whenever possible.

Step 1: Waste Identification and Segregation

Identify the waste as neochlorogenic acid methyl ester.

Keep it segregated from other chemical waste streams to avoid incompatible mixtures.

Strong oxidizing agents are incompatible with similar compounds[2].

Step 2: Container Management

Ensure the waste container is properly labeled with the chemical name and any relevant

hazard symbols.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area away

from heat and sources of ignition[1].

Step 3: Accidental Spill Cleanup In the event of a spill:

Evacuate non-essential personnel from the area[1].

Ensure adequate ventilation[1].

Wear the appropriate PPE as listed above[1].

For liquid spills, use an inert absorbent material such as sand, silica gel, or universal binder

to soak up the material[3].

For solid spills, sweep up the material and place it into a suitable, closed container for

disposal. Avoid creating dust[2].

Clean the affected area thoroughly.

Prevent the spill from entering drains or waterways[1].
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Step 4: Final Disposal

Dispose of the waste through a licensed and approved waste disposal contractor.

The waste is generally classified as hazardous and must be disposed of in accordance with

European Directives on waste and hazardous waste, as well as local regulations[3].

For transportation purposes, it may be classified under "Esters, n.o.s." with the UN number

UN 3272.

Quantitative Data Summary
While specific quantitative data for neochlorogenic acid methyl ester is not readily available,

the table below summarizes key safety and physical information for the closely related

neochlorogenic acid, which informs the handling and disposal procedures.

Property Value Source Citation

Hazard Classifications

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[1]

Respiratory Irritation
Category 3 (May cause

respiratory irritation)
[1]

Physical Properties

Melting Point/Range 205 - 209 °C / 401 - 408.2 °F [2]

Solubility Soluble in hot water [2]

Stability Stable under normal conditions [2]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

neochlorogenic acid methyl ester.
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Caption: Workflow for the safe disposal of neochlorogenic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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